- A reassessment of mycophenolic acid as a lead compound for the development of inhibitors of Chikungunya virus replicationTetrahedron, 2018, 74(12), 1294-1306,
Cas no 936250-18-9 (3-Cyanomethoxyphenylboronic acid, pinacol ester)

936250-18-9 structure
Product Name:3-Cyanomethoxyphenylboronic acid, pinacol ester
CAS No:936250-18-9
Molecular Formula:C14H18BNO3
Molecular Weight:259.108623981476
MDL:MFCD06795674
CID:839821
PubChem ID:17998911
3-Cyanomethoxyphenylboronic acid, pinacol ester Properties
Names and Identifiers
-
- 2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
- 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- 3-Cyanomethoxyphenylboronic acid, pinacol ester
- [3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
- ZXBA000293
- FCH2811799
- AB29225
- OR361028
- AX8106426
- ST24027499
- 3-Cyanomethoxyphenylboroni
- 2-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile (ACI)
- 2-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
- AKOS015960076
- DS-17990
- CS-0174448
- 3-Cyanomethoxy-phenylboronic acid pinacol ester
- MFCD06795674
- C77221
- SCHEMBL2424699
- 3-cyanomethoxy-phenylboronic acid, pinacol ester, AldrichCPR
- DTXSID00592137
- 936250-18-9
- [3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
-
- MDL: MFCD06795674
- InChIKey: DROXVQHBOYMKPQ-UHFFFAOYSA-N
- Inchi: 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-6-5-7-12(10-11)17-9-8-16/h5-7,10H,9H2,1-4H3
- SMILES: N#CCOC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1
Computed Properties
- Exact Mass: 259.13800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 259.1379736g/mol
- Heavy Atom Count: 19
- Complexity: 358
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 51.5
Experimental Properties
- LogP: 1.88818
- PSA: 51.48000
3-Cyanomethoxyphenylboronic acid, pinacol ester Security Information
3-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00GVGZ-100mg |
[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile |
936250-18-9 | 98% | 100mg |
$18.00 | 2025-02-27 | |
A2B Chem LLC | AH86483-250mg |
3-Cyanomethoxyphenylboronic acid, pinacol ester |
936250-18-9 | 95% | 250mg |
$28.00 | 2024-07-18 | |
Aaron | AR00GVPB-100mg |
[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile |
936250-18-9 | 97% | 100mg |
$6.00 | 2025-01-24 | |
abcr | AB175402-250 mg |
3-Cyanomethoxyphenylboronic acid, pinacol ester; . |
936250-18-9 | 250MG |
€128.50 | 2022-06-11 | ||
Ambeed | A285706-100mg |
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-18-9 | 95% | 100mg |
$21.0 | 2025-02-28 | |
Apollo Scientific | OR361028-250mg |
3-Cyanomethoxyphenylboronic acid, pinacol ester |
936250-18-9 | 95+% | 250mg |
£47.00 | 2025-02-19 | |
Chemenu | CM134711-1g |
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-18-9 | 95 % | 1g |
$140 | 2021-08-05 | |
eNovation Chemicals LLC | D549606-1g |
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-18-9 | 95% | 1g |
$295 | 2022-10-16 | |
Fluorochem | 216140-250mg |
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile |
936250-18-9 | 95% | 250mg |
£51.00 | 2022-03-01 | |
TRC | C981838-100mg |
3-Cyanomethoxyphenylboronic acid, pinacol ester |
936250-18-9 | 100mg |
$92.00 | 2023-05-18 |
3-Cyanomethoxyphenylboronic acid, pinacol ester Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ; 18 h, reflux
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt; 12 h, 50 °C
Reference
- Preparation of 8-substituted isoquinoline derivatives as IKKβ kinase inhibitors, World Intellectual Property Organization, , ,
3-Cyanomethoxyphenylboronic acid, pinacol ester Raw materials
3-Cyanomethoxyphenylboronic acid, pinacol ester Preparation Products
3-Cyanomethoxyphenylboronic acid, pinacol ester Related Literature
-
Fernando Albertús,Andreu Cladera,Victor Cerda Analyst, 2000,125, 2364-2371
-
Yadong Zhang,Niu Luo,Jingyu Xu,Ke Liu,Shengqi Zhang,Qinglin Xu,Rui Huang,Zhouyang Long,Minman Tong,Guojian Chen Dalton Trans., 2020,49, 11300-11309
-
Xiaoxia Song,Fuwei Liu,Caijie Qiu,Emerson Coy,Hui Liu,Willian Aperador,Karol Załęski,Jiao Jiao Li,Wen Song,Zufu Lu,Haobo Pan,Liang Kong,Guocheng Wang Mater. Horiz., 2021,8, 912-924
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Taishan Zhu,Ran He,Sheng Gong,Tian Xie,Prashun Gorai,Kornelius Nielsch,Jeffrey C. Grossman Energy Environ. Sci., 2021,14, 3559-3566
-
Rui Zhang,Liang Li,Kelvin B. Chang,Maria K. Y. Chan,Jeffrey R. Guest Phys. Chem. Chem. Phys., 2018,20, 27456-27463
-
Yahui Wei,Jingyun Jiang,Jialong Dong,Yifan Xu,Jianwei Fu Green Chem., 2022,24, 8014-8020
-
C. Bartual-Murgui,E. Natividad,O. Roubeau J. Mater. Chem. C, 2015,3, 7916-7924
-
Mauro Och,Marie-Blandine Martin,Bruno Dlubak,Pierre Seneor,Cecilia Mattevi Nanoscale, 2021,13, 2157-2180
936250-18-9 (3-Cyanomethoxyphenylboronic acid, pinacol ester) Related Products
- 325142-84-5(3-Methoxyphenylboronic acid pinacol ester)
- 475272-13-0(2-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile)
- 936250-19-0(2-(2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile)
- 502649-34-5(1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-(1-methylethoxy)phenyl]-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:936250-18-9)3-Cyanomethoxyphenylboronic acid, pinacol ester

Purity:99%
Quantity:5g
Price($):328.0